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Compound of Interest

Compound Name: ST91

Cat. No.: B1217211

Staphylococcus aureus sequence type 91 (ST91) is a strain of a Gram-positive, facultative
anaerobic bacterium.[1][2] As an opportunistic pathogen, it is classified under Risk Group 2,
necessitating Biosafety Level 2 (BSL-2) containment and practices for all laboratory work.[1][2]
[3] This guide provides essential safety and logistical information for researchers, scientists,
and drug development professionals to ensure the safe handling and disposal of S. aureus
ST91.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against exposure and
contamination. The minimum required PPE for handling S. aureus ST91 under BSL-2
conditions is detailed below.
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PPE Category

Item

Specification and Use

Body Protection

Laboratory Coat

Must be buttoned and
preferably have tight-fitting
wrists. Should not be worn

outside of the laboratory.[1][4]
[5]

Gown

A solid-front, disposable gown
may be required for
procedures with a higher risk
of splashes.[1][6]

Nitrile or latex gloves are
required. For some

procedures, double gloving

Hand Protection Gloves may be necessary.[2][5][6]
Gloves should be disposed of
in a biohazard waste container.
[5]

) Required for all procedures.[4]

Eye and Face Protection Safety Glasses/Goggles

[6]7]

Face Shield

Must be worn in conjunction
with safety glasses or goggles
if there is a risk of splashes or

sprays.[7][8]

Foot Protection

Closed-toed Shoes

Required to protect feet from

potential spills.[1][5]

Operational Plan: Step-by-Step Handling

Procedures

All manipulations with S. aureus ST91 must be performed following BSL-2 measures, including

conducting experimental work in a certified biological safety cabinet (BSC), especially for

procedures that can generate aerosols like vortexing, sonicating, or pipetting.[2][4][7]
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Preparation and Handling:

« Don PPE: Before entering the designated work area, put on all required PPE in the correct
order.

o Prepare Workspace: Disinfect the work surface within the BSC before and after work.[9]

o Handle Cultures: Use sterile loops and techniques when handling bacterial stocks. Keep
frozen stocks on ice to maintain viability.[2]

o Centrifugation: Use aerosol-tight lids for centrifuge rotors. Load and unload rotors inside a
BSC.[9]

Workflow for Handling S. aureus ST91
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Safe handling workflow for S. aureus ST91.
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Disposal Plan: Decontamination and Waste
Management

Proper decontamination of all cultures, stocks, and other potentially infectious materials is
mandatory before disposal.[4]

Decontamination Methods:

Waste Type Decontamination Method Procedure

Add bleach to a final
concentration of 10% and

Liquid Waste Chemical Disinfection allow a contact time of at least
30 minutes before pouring
down the drain.[1][9]

Collect in designated
biohazard containers and

Solid Waste Autoclaving autoclave. A minimum cycle of
one hour at 121°C and 15 psi
is recommended.[9][10][11]

Collect in a red plastic sharps

container for decontamination.

Sharps Autoclaving
Do not recap, bend, or break
needles.[4]
Wipe down with a 10% bleach
) ) o ) solution, 70% ethanol, or
Surfaces & Equipment Chemical Disinfection

another approved disinfectant.
[11[12]

Disposal Protocol:

o Segregate Waste: Separate liquid, solid, and sharps waste into their respective, clearly
labeled biohazard containers.
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o Decontaminate: Follow the appropriate decontamination method for each waste type as
detailed above.

» Doff PPE: Remove PPE and dispose of it in a biohazard waste container.

e Hand Hygiene: Thoroughly wash hands with soap and water after removing gloves and
before leaving the laboratory.[1][8]

Emergency Procedures: Spills and Exposures

In the event of a spill or personal exposure, immediate and appropriate action is critical.
Spill Response:

o Alert Others: Immediately notify others in the laboratory.

o Evacuate and Wait: If the spill is outside a BSC, leave the area immediately to allow aerosols
to settle for at least 15 minutes.[1]

e Don PPE: Wear appropriate PPE, including double gloves, a gown, and face protection.

o Contain and Disinfect: Cover the spill with absorbent material and apply an appropriate
disinfectant, working from the outside in.[1][13] Allow for a 30-minute contact time before
cleaning.[1]

o Dispose: All cleanup materials must be disposed of as biohazardous waste.[10]

Exposure Protocol:

Exposure Type Immediate Action

Wash the affected area with soap and water for
at least 15 minutes.[1][10]

Skin Contact

Flush eyes for 15 minutes at an eyewash
Eye Contact )
station.[1]

Needlestick/Sh Ini Wash the wound with soap and water for 15
eedlestic arps Injur
ps fnjury minutes and seek immediate medical attention.
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All incidents, injuries, and exposures must be reported to the Principal Investigator and the
institution's environmental health and safety office immediately.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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